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CAS No.: 127497-36-3

Cat. No.: B1178992

Get Quote

Introduction

The Rubber Elongation Factor (REF), a major protein component found on the surface of

rubber particles in Hevea brasiliensis, plays a crucial role in natural rubber biosynthesis.[1][2][3]

It is believed to be essential for the elongation of the cis-1,4-polyisoprene chains that constitute

natural rubber.[3] Recombinant REF is a vital tool for researchers studying the mechanisms of

rubber biosynthesis, developing bio-based polymers, and for professionals in the field of allergy

diagnostics, as REF (also known as Hev b 1) is a significant latex allergen.[4][5] This document

provides a detailed protocol for the expression and purification of recombinant REF from

Escherichia coli.

Principle of the Method

The protocol describes the high-level expression of a polyhistidine-tagged (His-tagged) REF in

E. coli strain BL21(DE3). The purification strategy is based on immobilized metal affinity

chromatography (IMAC), which utilizes the high affinity of the His-tag for nickel ions

immobilized on a resin matrix.[6][7] Since recombinant REF expressed in E. coli often forms
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insoluble inclusion bodies, the protocol includes steps for solubilization using a strong

denaturant (urea) followed by on-column refolding and elution.[4][5]

Experimental Protocols
1. Expression of His-tagged Recombinant REF in E. coli

This part of the protocol outlines the steps from the transformation of E. coli with the expression

vector to the induction of protein expression.

Transformation: Transform a suitable E. coli expression strain, such as BL21(DE3), with a

pET-series expression vector containing the gene for His-tagged REF.[6][8] Plate the

transformed cells on LB agar plates containing the appropriate antibiotic for selection and

incubate overnight at 37°C.

Starter Culture: Inoculate a single colony from the agar plate into 10 mL of LB broth with the

selective antibiotic. Grow overnight at 37°C with vigorous shaking (200-250 rpm).

Large-Scale Culture: The next day, inoculate 1 L of LB broth (with antibiotic) with the

overnight starter culture. Grow at 37°C with shaking until the optical density at 600 nm

(OD600) reaches 0.6-0.8.

Induction: Induce protein expression by adding Isopropyl β-D-1-thiogalactopyranoside

(IPTG) to a final concentration of 1 mM. Continue to incubate the culture for an additional 4-6

hours at 37°C.

Cell Harvesting: Harvest the bacterial cells by centrifugation at 5,000 x g for 15 minutes at

4°C. Discard the supernatant. The cell pellet can be stored at -80°C or used immediately for

purification.

2. Purification of Recombinant REF

This section details the purification process from cell lysis to the final pure protein.

Cell Lysis (under denaturing conditions):

Resuspend the cell pellet in Lysis Buffer (8 M Urea, 100 mM Tris-HCl, 150 mM NaCl, pH

8.0).[4][5] Use 5 mL of buffer per gram of wet cell paste.
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Sonicate the suspension on ice to ensure complete lysis and to shear the genomic DNA.

Clarify the lysate by centrifugation at 20,000 x g for 30 minutes at 4°C to pellet the

insoluble cell debris.[4][5] Collect the supernatant containing the solubilized recombinant

REF.

Affinity Chromatography (IMAC):

Equilibrate a Ni-NTA (Nickel-Nitriloacetic acid) affinity column with 5-10 column volumes of

Lysis Buffer.

Load the clarified supernatant onto the equilibrated column.

Wash the column with 10-20 column volumes of Wash Buffer (8 M Urea, 100 mM Tris-HCl,

150 mM NaCl, 20 mM Imidazole, pH 8.0) to remove non-specifically bound proteins.

Elute the bound recombinant REF with Elution Buffer (8 M Urea, 100 mM Tris-HCl, 150

mM NaCl, 250 mM Imidazole, pH 8.0).[4][5] Collect fractions and analyze by SDS-PAGE.

Protein Refolding and Dialysis:

Pool the fractions containing the purified REF.

Perform stepwise dialysis to remove the urea and allow the protein to refold. Dialyze

against a series of buffers with decreasing urea concentrations (e.g., 6 M, 4 M, 2 M, 1 M,

and finally 0 M urea) in a base buffer such as 50 mM Tris-HCl, 150 mM NaCl, pH 7.5.

Each dialysis step should be for at least 4 hours at 4°C.

The final dialysis should be against a storage buffer (e.g., Phosphate Buffered Saline

(PBS), pH 7.4) overnight at 4°C.

Protein Quantification and Storage:

Determine the protein concentration using a standard method like the Bradford or BCA

protein assay.

Aliquot the purified protein and store at -80°C for long-term use.
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Data Presentation
A typical purification of recombinant REF can be summarized in a table to track the yield and

purity at each step. The following is an example of such a table with hypothetical data.

Purification

Step

Total Protein

(mg)
REF (mg) Purity (%) Yield (%)

Crude Lysate 500 50 10 100

Clarified Lysate 450 48 10.7 96

Ni-NTA Eluate 42 40 95.2 80

After Dialysis 35 33.5 >95 67

Visualizations
Experimental Workflow for Recombinant REF
Purification
The overall process for expressing and purifying recombinant Rubber Elongation Factor can

be visualized as a sequential workflow. This diagram illustrates the key stages from the initial

bacterial culture to the final purified protein product.
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Workflow for Recombinant REF Purification
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Caption: A flowchart of the recombinant REF purification process.
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Simplified Rubber Biosynthesis Pathway
The Rubber Elongation Factor is a key component of the rubber transferase complex, which

is responsible for the polymerization of isopentenyl pyrophosphate (IPP) into long-chain cis-

1,4-polyisoprene. This diagram shows a simplified representation of the natural rubber

biosynthesis pathway, highlighting the central role of the rubber transferase complex.
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Caption: The role of REF in the rubber biosynthesis pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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